Cas no 583-60-8 (2-Methylcyclohexanone)

2-Methylcyclohexanone Properties

Names and Identifiers

• 2-Methylcyclohexanone
• 2-methylcyclohexan-1-one
• 2-Methylcyclohexanon
• METHYLCYCLOHEXANONE, 2-(AS)
• Tetrahydro-o-cresol
• o-Methylcyclohexanone
• Cyclohexanone, 2-methyl-
• 2-Metilcicloesanone
• 2-Methyl-1-cyclohexanone
• Methylanon
• alpha-Methylcyclohexanone
• Sexton B
• 2-Methyl-cyclohexanon
• 2-METHYL CYCLOHEXANONE
• .alpha.-Methylcyclohexanone
• 2-Metilcicloesanone [Italian]
• 2-Methyl-cyclohexanon [German, Dutch]
• LFSAPCRASZRSKS-UHFFFAOYSA-N
• 2-methyl-cyclohexanone
• PubChem15725
• BDBM7
• +Expand

• MDL： MFCD00001635
• InChIKey： LFSAPCRASZRSKS-UHFFFAOYSA-N
• Inchi： 1S/C7H12O/c1-6-4-2-3-5-7(6)8/h6H,2-5H2,1H3
• SMILES： O=C1C([H])([H])C([H])([H])C([H])([H])C([H])([H])C1([H])C([H])([H])[H]
• BRN： 506751

Computed Properties

• Exact Mass: 112.08900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 112.088815
• Heavy Atom Count: 8
• Complexity: 96.6
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 17.1
• Molecular Weight: 112.17

Experimental Properties

• LogP: 1.76560
• PSA: 17.07000
• Refractive Index: n20/D 1.448(lit.)
• Water Partition Coefficient: Insoluble in water. Soluble in methanol and diethyl ether.
• Boiling Point: 162-163 °C(lit.)
• Melting Point: -14 ºC
• Vapor Pressure: 1 mm Hg (NIOSH, 2016)
• Flash Point: Fahrenheit: 118.4 ° f
  Celsius: 48 ° c
  
• FEMA: 3946 | 2-METHYLCYCLOHEXANONE
• Solubility: Insoluble (NIOSH, 2016)
• Color/Form: Colorless or light yellow flammable liquid with smell similar to acetone or mint
• Solubility: It is insoluble in water. It is soluble in ethanol \ diethyl ether. The solubility is similar to that of cyclohexanone. It has excellent solubility in phenolic resin \ alkyd resin \ natural rubber \ nitrocellulose \ glycerin tri abietic ester \ shell rosin
• Density: 0.924 g/mL at 25 °C(lit.)
• Refractive Index: 1.444-1.450
• Odor: Acetone-like odor

2-Methylcyclohexanone Security Information

• Symbol: GHS02 GHS07
• RTECS：GW1750000
• WGK Germany：1
• Safety Term：3
• Safety Instruction： S25
• Packing Group：III
• Packing Group：III
• Risk Phrases：R10; R20
• Hazard Level：3
• Dangerous goods sign： Xn
• Hazardous Material transportation number：UN 2297 3/PG 3
• Hazard Statement： H226,H332
• Warning Statement： P210-P261-P370+P378
• Prompt：warning
• Storage Condition：Flammable area
• PackingGroup：III
• Risk Phrases： 10-20/21/22
• Signal Word：Warning
• TSCA：Yes
• Explosive Limit：1.2%(V)
• HazardClass：3

2-Methylcyclohexanone Customs Data

• HS CODE：2914220000
• Customs Data：

  China Customs Code:

  2914220000

  Overview:

  2914220000 Cyclohexanone and methyl cyclohexanone.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.Minimum tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2914220000. VAT:17.0%. Tax rebate rate:9.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:5.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone